Cas no 1803716-47-3 (Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate)
1803716-47-3 structure
Product Name:Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
CAS No:1803716-47-3
MF:C10H8FNO3
MW:209.173826217651
CID:4949747
Update Time:2023-08-22
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
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- Inchi: 1S/C10H8FNO3/c1-15-10(14)9-7(4-12)2-6(5-13)3-8(9)11/h2-3,13H,5H2,1H3
- InChI Key: OMGNDKMTZOCAFP-UHFFFAOYSA-N
- SMILES: FC1=CC(CO)=CC(C#N)=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 0.7
- Topological Polar Surface Area: 70.3
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015177-250mg |
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate |
1803716-47-3 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015015177-500mg |
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate |
1803716-47-3 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015015177-1g |
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate |
1803716-47-3 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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